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Compound of Interest

Compound Name: Tempol-d17,15N

Cat. No.: B12398469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety precautions, handling guidelines,

and experimental considerations for Tempol-d17,15N, a deuterated and nitrogen-15 labeled

stable nitroxide. Given the limited specific data for this isotopic variant, this document leverages

information from its unlabeled counterpart, Tempol (4-Hydroxy-TEMPO), to ensure a thorough

safety and handling protocol.

Chemical and Physical Properties
Tempol-d17,15N is a stable radical primarily used as a superoxide dismutase (SOD) mimetic

to neutralize reactive oxygen species (ROS) in research settings. Its isotopic labeling makes it

a valuable tool in pharmacokinetic and metabolic studies, as well as in Electron Paramagnetic

Resonance (EPR) imaging.
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Property Value Source

Chemical Name

4-Hydroxy-2,2,6,6-

tetramethylpiperidine-d17-1-

15N-oxyl

Vendor Data

Synonyms
4-Hydroxy-TEMPO-d17,15N,

Tempol-d17,15N
Vendor Data

CAS Number 90429-66-6 Vendor Data

Molecular Formula C₉HD₁₇¹⁵NO₂ Vendor Data

Molecular Weight 190.34 g/mol Vendor Data

Appearance Light yellow to yellow solid Vendor Data

Purity Typically ≥98% Vendor Data

Melting Point
69-71 °C (for unlabeled

Tempol)
Sigma-Aldrich

Safety and Hazard Information
The hazard profile of Tempol-d17,15N is extrapolated from the Safety Data Sheets (SDS) of

Tempol. It is classified as hazardous and requires careful handling.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.

Skin Corrosion/Irritation 2 H315: Causes skin irritation.

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.

Specific Target Organ Toxicity

(Repeated Exposure), Oral
2

H373: May cause damage to

organs (Liver, Spleen) through

prolonged or repeated

exposure.

Hazardous to the Aquatic

Environment, Chronic Hazard
3

H412: Harmful to aquatic life

with long lasting effects.

Personal Protective Equipment (PPE)
Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear protective gloves (e.g., nitrile rubber), a

lab coat, and closed-toe shoes.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge if dust is generated or if

working in a poorly ventilated area.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Tempol-d17,15N and

ensure the safety of laboratory personnel.
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Condition Guideline

Handling

- Handle in a well-ventilated area, preferably in a

chemical fume hood.- Avoid generating dust.-

Avoid contact with skin, eyes, and clothing.-

Wash hands thoroughly after handling.

Storage (Powder)

- Store at -20°C for long-term stability (up to 3

years).- Can be stored at 4°C for shorter periods

(up to 2 years).- Keep container tightly sealed in

a dry and dark place.

Storage (In Solvent)
- Store at -80°C for up to 6 months.- Store at

-20°C for up to 1 month.

Incompatible Materials Strong oxidizing agents.

First Aid Measures
In case of exposure, follow these first aid procedures immediately.

Exposure Route First Aid Measure

Ingestion
- Do NOT induce vomiting.- Rinse mouth with

water.- Seek immediate medical attention.

Inhalation

- Move the person to fresh air.- If not breathing,

give artificial respiration.- Seek medical attention

if symptoms persist.

Skin Contact

- Immediately flush skin with plenty of water for

at least 15 minutes.- Remove contaminated

clothing.- Seek medical attention if irritation

develops.

Eye Contact

- Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids.- Remove contact lenses, if present and

easy to do.- Seek immediate medical attention.
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Accidental Release and Disposal
Procedure Guideline

Accidental Release

- Wear appropriate PPE.- Sweep up the spilled

solid material, avoiding dust generation.- Place

in a sealed container for disposal.

Disposal

- Dispose of waste in accordance with local,

state, and federal regulations.- Do not allow to

enter drains or waterways.

Experimental Protocols
The following are general protocols for the use of Tempol-d17,15N in research. Specific

concentrations and methodologies should be optimized for each experimental setup.

Solution Preparation for In Vitro Studies
Stock Solution: Prepare a high-concentration stock solution in an appropriate solvent.

Dimethyl sulfoxide (DMSO) is commonly used. For example, dissolve 10 mg of Tempol-
d17,15N in 1 mL of DMSO to create a 10 mg/mL stock solution.

Working Solution: Dilute the stock solution in cell culture medium to the desired final

concentration immediately before use.

Click to download full resolution via product page

Administration in Animal Models (Mouse)
The following administration routes and dosages have been reported for Tempol in mice and

can serve as a starting point for studies with Tempol-d17,15N.
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Administration Route Dosage Range Notes

Intraperitoneal (i.p.) 10 - 275 mg/kg
Commonly used for systemic

delivery.

Intravenous (i.v.) 1 - 100 mg/kg For rapid systemic distribution.

Subcutaneous (s.c.) 275 mg/kg
Provides a slower release

profile compared to i.v.

Topical (Oral Gel/Mouthwash) Varies
For localized effects in the oral

cavity.

Click to download full resolution via product page

Electron Paramagnetic Resonance (EPR) Imaging
Tempol-d17,15N is used as a spin probe in EPR imaging to visualize its distribution and redox

status in biological systems.

Probe Administration: Administer Tempol-d17,15N to the animal model via an appropriate

route (e.g., i.v. injection).

EPR Imaging: Place the animal in the EPR spectrometer and acquire images over time. The

signal intensity will reflect the concentration and redox state of the probe.

Data Analysis: Analyze the EPR spectra to differentiate the signal of Tempol-d17,15N from

other radicals and to quantify its distribution and reduction rate.

Mechanism of Action and Signaling Pathways
Tempol-d17,15N acts as a SOD mimetic, catalyzing the dismutation of superoxide radicals

(O₂⁻) into hydrogen peroxide (H₂O₂) and oxygen (O₂). This activity reduces oxidative stress

and modulates various downstream signaling pathways.
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Click to download full resolution via product page

The reduction of superoxide by Tempol-d17,15N has several downstream consequences that

contribute to its protective effects.

Click to download full resolution via product page

This technical guide provides a foundation for the safe and effective use of Tempol-d17,15N in

a research setting. Researchers should always consult the most recent Safety Data Sheet

provided by the supplier and adhere to all institutional and regulatory guidelines.

To cite this document: BenchChem. [In-Depth Technical Guide to Safety Precautions and
Handling of Tempol-d17,15N]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398469#safety-precautions-and-handling-
guidelines-for-tempol-d17-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12398469?utm_src=pdf-body-img
https://www.benchchem.com/product/b12398469?utm_src=pdf-body
https://www.benchchem.com/product/b12398469?utm_src=pdf-body-img
https://www.benchchem.com/product/b12398469?utm_src=pdf-body
https://www.benchchem.com/product/b12398469#safety-precautions-and-handling-guidelines-for-tempol-d17-15n
https://www.benchchem.com/product/b12398469#safety-precautions-and-handling-guidelines-for-tempol-d17-15n
https://www.benchchem.com/product/b12398469#safety-precautions-and-handling-guidelines-for-tempol-d17-15n
https://www.benchchem.com/product/b12398469#safety-precautions-and-handling-guidelines-for-tempol-d17-15n
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12398469?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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